4-Methyl-1-naphthamid

• IUPAC Name: 4-methylnaphthalene-1-carboxamide
• InChI: InChI=1S/C12H11NO/c1-8-6-7-11(12(13)14)10-5-3-2-4-9(8)10/h2-7H,1H3,(H2,13,14)
• InChI Key: USINLTKVLOHPLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C2=CC=CC=C12)C(=O)N
• Molecular Formula: C12H11NO
• DSSTOX Substance ID: DTXSID701298778
• Molecular Weight: 185.22 g/mol
• CAS No.: 72084-14-1

Description

4-Methyl-1-naphthamid is a useful research compound. Its molecular formula is C12H11NO and its molecular weight is 185.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 185.084063974 g/mol and the complexity rating of the compound is 226. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Chemical Reaction Mechanisms : A study by Ohta et al. (1985) used 2-Methyl-1-naphthol, a compound similar to 4-Methyl-1-naphthamid, to elucidate the reaction mechanism of the Molisch reaction. This research helps in understanding complex chemical reactions involving naphthalene derivatives (Ohta et al., 1985).

• Histochemical Applications : Burstone (1959) found that naphthols, a group to which this compound belongs, are useful new reagents for demonstrating tissue oxidase. This has implications in histochemical techniques, enhancing the ability to study tissue samples under the microscope (Burstone, 1959).

• Pharmaceutical Research : Carato et al. (2007) explored the effects of substituents on N-(piperidin-4-yl)-naphthamides, similar to this compound, on various receptor affinities. This research contributes to the development of new pharmaceutical compounds (Carato et al., 2007).

• Chromatographic Applications : Yashima et al. (1996) conducted research on chromatographic enantioseparation using cellulose derivatives and naphthol compounds. This work is significant in the field of chromatography, particularly for separating chiral compounds (Yashima et al., 1996).

• Antimicrobial Studies : Ejaz et al. (2021) investigated Naphthamides for their antimicrobial properties, demonstrating their potential in combating microorganisms. This study highlights the relevance of naphthamides in the development of new antibacterial agents (Ejaz et al., 2021).

• Biodegradation Research : Paslawski et al. (2009) studied the biodegradation kinetics of naphthenic acids, including compounds like this compound. This research is vital in understanding environmental impacts and the biodegradation process of naphthenic acids (Paslawski et al., 2009).

• Synthetic Chemistry Applications : Su et al. (2019) developed a method for synthesizing functionalized 1-naphthylamines, which are closely related to this compound. Their work has implications for the development of new chemical compounds for various applications (Su et al., 2019).